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Compound of Interest

Compound Name: ISAM-140

Cat. No.: B1672192

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides essential safety and logistical information for the handling of ISAM-
140, a potent and highly selective A2B adenosine receptor antagonist. Adherence to these
guidelines is critical to ensure personnel safety and proper disposal.

Core Safety and Handling Protocols

Safe handling of ISAM-140 requires strict adherence to established laboratory safety protocols.
The following procedures are mandatory for all personnel working with this compound.

1.1. Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against exposure. The required PPE for handling
ISAM-140 is outlined below.

PPE Category Required Equipment

Eye Protection Safety goggles with side-shields
Hand Protection Protective gloves

Body Protection Impervious clothing (e.g., lab coat)
Respiratory Protection Suitable respirator
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1.2. Engineering Controls

To minimize inhalation exposure, ISAM-140 should only be handled in areas with adequate
ventilation.[1] A chemical fume hood is recommended for all procedures involving the solid
compound or solutions. An accessible safety shower and eye wash station must be available in
the immediate work area.[1]

1.3. Handling and Storage

» Handling: Avoid inhalation of dust and contact with eyes and skin.[1] Do not eat, drink, or
smoke when using this product. Wash hands and any exposed skin thoroughly after
handling.[1]

o Storage: Keep the container tightly sealed in a cool, well-ventilated area.[1] Protect from
direct sunlight and sources of ignition.[1] Recommended storage temperatures are -20°C for
the powder form and -80°C when in solvent.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
2.1. Accidental Release Measures

o Evacuate: Evacuate personnel to a safe area.[1]

o Ventilate: Ensure adequate ventilation of the area.

o Contain Spillage: Prevent further leakage or spillage if it is safe to do so. Keep the product
away from drains and water courses.[1]

e Absorb: For solutions, absorb with a finely-powdered liquid-binding material such as
diatomite or universal binders.[1]

e Clean-up: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

» Dispose: Dispose of contaminated material in accordance with institutional and local
regulations.[1]
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2.2. First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with large amounts of

water, separating eyelids with fingers. Remove
Eye Contact ]

contact lenses if present and easy to do. Seek

prompt medical attention.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Move the person to fresh air. If breathing is
difficult, administer cardiopulmonary
Inhalation resuscitation (CPR). Avoid mouth-to-mouth

resuscitation. Seek immediate medical attention.

[1]

] Wash out the mouth with water. Do NOT induce
Ingestion N _ _ _ _
vomiting. Seek immediate medical attention.[1]

2.3. Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire
extinguishers.[1]

e Special Hazards: During combustion, irritant fumes may be emitted.[1]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus and
protective clothing.[1]

Disposal Plan

Proper disposal of ISAM-140 and its containers is essential to prevent environmental
contamination.

e Unused Product: Dispose of contents to an approved waste disposal plant.[1] Do not dispose
of down the drain unless explicitly permitted by local regulations for specific, neutralized, and
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diluted solutions.

o Contaminated Materials: Any materials that have come into contact with ISAM-140, including
personal protective equipment, should be treated as hazardous waste and disposed of
accordingly.

o Containers: Empty containers should be triple-rinsed with an appropriate solvent, and the
rinsate collected as hazardous waste.

Quantitative Data Summary

The following table summarizes key quantitative data for ISAM-140.

Property Value
Molecular Formula C19H19N303
Molecular Weight 337.38 g/mol
Appearance White solid
Storage Temperature (Powder) -20°C
Storage Temperature (in Solvent) -80°C

Experimental Workflow and Safety Relationships

The following diagrams illustrate a typical workflow for handling ISAM-140 and the logical
relationships for selecting appropriate personal protective equipment.
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Fig. 1: General workflow for handling ISAM-140 in a laboratory setting.
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Fig. 2: Logical relationships for PPE selection when handling ISAM-140.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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